4-Isobutoxy-2-methoxyphenylamine
Overview
Description
4-Isobutoxy-2-methoxyphenylamine, commonly referred to as IBMP, is an organic compound belonging to the amine family. It is a colorless solid that is soluble in organic solvents, such as ethanol and dichloromethane. IBMP is used in a wide range of applications, from drug synthesis and pharmaceutical research to the production of industrial chemicals. It is also used in the synthesis of other organic compounds, such as amides and esters.
Scientific Research Applications
Perovskite Solar Cells
Spiro-OMeTAD has been used as a hole-transporting material (HTM) in mesoscopic perovskite solar cells (PSCs) . It plays a crucial role in extracting positive charges from the active light absorber and transmitting them to the electrode . The use of spiro-OMeTAD has led to power conversion efficiencies of over 20% .
Improved Photovoltaic Performance
The photovoltaic performance of perovskite solar cells (PSCs) can be improved by solvent treatment of spiro-OMeTAD film processed from non-benzene solvent (ethyl acetate). This treatment results in the pre-crystallization of spiro-OMeTAD, thus increasing the conductivity of the spiro-OMeTAD film .
Fabrication of Polymeric Solar Cells
4,4’-Dimethoxydiphenylamine can be used as a hole transporting material in the synthesis of 4,4’-dimethoxydiphenylamine-substituted 9,9’-bifluorenylidene with a power efficiency of 18%. This compound can be used in combination with an electron transporting layer in the fabrication of polymeric solar cells .
Synthesis of Other Organic Compounds
4-Methoxyphenethylamine, a compound similar to 4-Isobutoxy-2-methoxyphenylamine, is used as a precursor for the synthesis of other organic compounds by the alkylation reaction .
Future Directions
Mechanism of Action
Target of Action
It is structurally similar to 4-methoxyphenethylamine , which is known to inhibit the monoamine oxidase-catalyzed deamination of both tyramine and tryptamine . Monoamine oxidases play a crucial role in the breakdown of monoamine neurotransmitters such as dopamine and serotonin, thus influencing mood and behavior.
Mode of Action
Based on its structural similarity to 4-methoxyphenethylamine , it may interact with its targets by inhibiting the action of monoamine oxidase enzymes, thereby preventing the breakdown of monoamine neurotransmitters .
Biochemical Pathways
Given its potential role in inhibiting monoamine oxidase, it may impact the metabolic pathways of monoamine neurotransmitters such as dopamine and serotonin .
Pharmacokinetics
Similar compounds like 4-methoxyphenethylamine are known to be readily absorbed and distributed in the body, metabolized primarily by monoamine oxidase, and excreted via the kidneys .
Result of Action
If it acts similarly to 4-methoxyphenethylamine, it may result in increased levels of monoamine neurotransmitters in the brain, potentially influencing mood and behavior .
properties
IUPAC Name |
2-methoxy-4-(2-methylpropoxy)aniline |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NO2/c1-8(2)7-14-9-4-5-10(12)11(6-9)13-3/h4-6,8H,7,12H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VUDBEOAILXWRAC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)COC1=CC(=C(C=C1)N)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Isobutoxy-2-methoxyphenylamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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